PEG Length and ABC Mitigation
The saturated C18 fatty acid chains of DSPE confer a substantially higher gel-to-liquid crystalline phase transition temperature compared with the unsaturated oleoyl chains of DOPE . This structural difference translates into superior membrane anchoring stability for DSPE-PEG-NHS under physiological conditions, whereas DOPE-PEG-NHS exhibits greater membrane fluidity and is preferentially utilized in pH-sensitive or fusogenic delivery systems .
| Evidence Dimension | Lipid phase transition temperature (melting point) |
|---|---|
| Target Compound Data | Approximately 74°C |
| Comparator Or Baseline | DOPE-PEG-NHS: approximately −16°C |
| Quantified Difference | 90°C higher phase transition temperature |
| Conditions | Thermal analysis of pure phospholipid components |
Why This Matters
Procurement for long-circulating, thermally stable liposomal formulations should prioritize DSPE-based anchors to prevent premature lipid desorption and maintain surface PEG density in vivo.
